N-(2-ethyl-6-methylphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H23N3O2S2/c1-4-10-23-19(25)18-15(9-11-26-18)21-20(23)27-12-16(24)22-17-13(3)7-6-8-14(17)5-2/h6-9,11H,4-5,10,12H2,1-3H3,(H,22,24)
• InChI Key: NYVSEAPOLQJXCD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=C(C=CC=C3CC)C
• Molecular Formula: C20H23N3O2S2
• Molecular Weight: 401.5 g/mol

Description

N-(2-ethyl-6-methylphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H23N3O2S2 and its molecular weight is 401.54. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethyl-6-methylphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethyl-6-methylphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Enzyme Inhibition

Compounds structurally related to N-(2-ethyl-6-methylphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide have shown potent inhibitory activities against thymidylate synthase (TS) and dihydrofolate reductase (DHFR), key enzymes in nucleotide synthesis pathways, highlighting their potential as dual-target antitumor agents. The classical and nonclassical analogs demonstrate varying degrees of potency, with some compounds achieving nanomolar inhibitory concentrations, indicating significant potential for the treatment of cancer (Gangjee et al., 2008; Gangjee et al., 2009).

Antitumor Activities

Several thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activities against various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). These studies reveal the compounds' ability to inhibit cancer cell growth comparably to doxorubicin, a standard chemotherapy drug, thus demonstrating their potential as novel antitumor agents (Hafez & El-Gazzar, 2017).

Glutaminase Inhibition

Research into bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which share a similar functional group arrangement with the query compound, has identified potent inhibitors of glutaminase, an enzyme crucial for cancer cell metabolism. These inhibitors have shown efficacy in attenuating the growth of human lymphoma cells both in vitro and in vivo, offering a promising avenue for cancer therapy (Shukla et al., 2012).

Crystal Structure Analysis

Studies on the crystal structures of compounds featuring the 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide moiety provide insights into their molecular conformations and intermolecular interactions. Such analyses contribute to our understanding of how these compounds interact with biological targets, which is crucial for the rational design of more effective drugs (Subasri et al., 2016; Subasri et al., 2017).